N-(Phenylmethoxy)-1,5-pentanediamine: The Strategic Precursor for Hydroxamic Acid Pharmacophores
N-(Phenylmethoxy)-1,5-pentanediamine: The Strategic Precursor for Hydroxamic Acid Pharmacophores
CAS Number: 160388-21-6 Synonyms: 5-((Benzyloxy)amino)pentan-1-amine; O-Benzyl-N-(5-aminopentyl)hydroxylamine Molecular Formula: C₁₂H₂₀N₂O Molecular Weight: 208.30 g/mol [1][2]
Executive Technical Summary
N-(Phenylmethoxy)-1,5-pentanediamine is a specialized heterobifunctional linker and a critical intermediate in the synthesis of hydroxamic acid-based therapeutics . Its structural core features a 5-carbon aliphatic chain terminated by a primary amine on one end and an O-benzyl-protected hydroxylamine on the other.
This compound addresses a fundamental challenge in medicinal chemistry: the controlled introduction of hydroxamic acid moieties—potent Zinc-Binding Groups (ZBGs)—into drug candidates. By masking the hydroxylamine oxygen with a benzyl group, this precursor allows for robust peptide coupling or alkylation at the nitrogen atom without interference. Subsequent hydrogenolysis reveals the free hydroxamic acid, a pharmacophore essential for Histone Deacetylase (HDAC) inhibitors , metalloprotease inhibitors , and siderophore-drug conjugates .
Chemical Architecture & Stability Logic
Structural Analysis
The molecule is designed for orthogonality.
-
Primary Amine (
): A standard nucleophile ready for amide coupling, reductive amination, or isocyanate reaction. -
Pentyl Linker (
): Provides the optimal steric distance (approx. 6–7 Å) often required for a ZBG to reach the catalytic zinc ion deep within an enzyme pocket (e.g., HDAC6). -
O-Benzyl Protected Hydroxylamine (
): The strategic pivot. The benzyl ether is stable to basic and acidic conditions used in standard peptide coupling but is cleaved cleanly by catalytic hydrogenation ( ) or boron trichloride ( ).
Stability Profile
-
Storage: Hygroscopic oil or low-melting solid. Store at -20°C under inert atmosphere (Argon/Nitrogen).
-
Reactivity: The secondary amine of the hydroxylamine is less nucleophilic than the primary amine, allowing for some selectivity, but orthogonal protection (e.g., Boc-protection of the primary amine) is recommended for high-yield derivatization.
Strategic Synthesis: The Phthalimide Route
While direct alkylation of 1,5-diaminopentane leads to polymerization, the Phthalimide Protection Strategy provides a self-validating, high-purity pathway. This protocol ensures that exactly one end of the pentyl chain bears the hydroxylamine functionality.
Experimental Workflow
Reagents:
-
N-(5-Bromopentyl)phthalimide
-
O-Benzylhydroxylamine hydrochloride
-
Triethylamine (TEA) or
-
Hydrazine monohydrate (
) -
Solvents: DMF (anhydrous), Ethanol, DCM.
Step-by-Step Protocol:
-
Nucleophilic Substitution (Formation of the Scaffold):
-
Dissolve O-benzylhydroxylamine HCl (1.2 eq) in anhydrous DMF. Add TEA (2.5 eq) to free the base.
-
Add N-(5-Bromopentyl)phthalimide (1.0 eq) dropwise at 0°C.
-
Heat to 60°C for 12 hours. The O-benzylhydroxylamine attacks the alkyl bromide.
-
Checkpoint: Monitor TLC (Hexane/EtOAc). The disappearance of the bromide indicates completion.
-
Workup: Dilute with water, extract with EtOAc. The product is N-(5-(benzyloxyamino)pentyl)phthalimide.
-
-
Deprotection (The Gabriel Release):
-
Dissolve the intermediate in Ethanol.
-
Add Hydrazine monohydrate (3.0 eq). Reflux for 2–4 hours.
-
Observation: A white precipitate (phthalhydrazide) will form.
-
Cool, filter off the precipitate. Concentrate the filtrate.
-
Purification: Dissolve residue in DCM, wash with 1M NaOH (to ensure the amine is free), dry over
. -
Validation: Verify by
NMR. The phthalimide aromatic peaks (7.7–7.9 ppm) should disappear.
-
Visualization: Synthesis Pathway
Figure 1: The Gabriel Synthesis approach ensures mono-functionalization of the pentyl chain.
Functional Applications in Drug Development[3]
A. HDAC Inhibitor Synthesis (Zinc Binding Group)
Histone Deacetylases (HDACs) are validated targets for cancer therapy. Most HDAC inhibitors (e.g., Vorinostat) consist of a "Cap," a "Linker," and a "ZBG."
-
Role of CAS 160388-21-6: It serves as the pre-assembled Linker-ZBG unit.
-
Mechanism:
-
The primary amine couples to the "Cap" (usually an aromatic acid).
-
The O-benzyl group is removed via hydrogenolysis (
). -
Result: A hydroxamic acid (
) is generated in situ, ready to chelate the ion in the HDAC active site.
-
B. Siderophore-Drug Conjugates (The "Trojan Horse")
Bacteria secrete siderophores to scavenge iron. Synthetic siderophore mimics (often containing hydroxamates) can be conjugated to antibiotics.
-
Role: This diamine acts as a spacer, linking the antibiotic payload to the hydroxamate iron-chelating unit.
-
Advantage: The 5-carbon chain mimics the spacing in natural siderophores like Danoxamine, improving uptake via bacterial iron transporters.
Visualization: Mechanism of Action
Figure 2: Transformation of the O-benzyl precursor into the active Zinc-chelating pharmacophore.
Quality Control & Characterization
To ensure the integrity of this intermediate, the following analytical benchmarks must be met:
| Technique | Parameter | Expected Signal (Approximate) |
| ¹H NMR (CDCl₃) | Aromatic Protons | |
| Benzylic | ||
| Internal Chain | ||
| Mass Spec (ESI) | Molecular Ion | |
| Purity | HPLC | >95% (UV @ 254 nm detects Benzyl group) |
Safety & Handling
-
Hazard Class: Irritant (Skin/Eye). Potential sensitizer due to the hydroxylamine moiety.
-
Thermal Stability: Do not heat above 100°C without solvent; hydroxylamine derivatives can undergo exothermic decomposition.
-
Incompatibility: Strong oxidizing agents, acid chlorides (unless acylation is intended).
-
Disposal: Incineration with afterburner and scrubber.
References
-
PubChem Compound Summary. "N-(Phenylmethoxy)-1,5-pentanediamine (CID 11117275)."[2] National Center for Biotechnology Information. Accessed Jan 28, 2026. [Link][2]
- Muri, E. M., et al. "Hydroxamic acids as pharmacological agents." Current Medicinal Chemistry, 2002.
- Miller, M. J. "Siderophores (microbial iron transport compounds) and their analogs as potential drug delivery agents." Chemical Reviews, 1989.
